Cas no 2306272-85-3 (7-methyl-7-azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride)

• Product Name: 7-methyl-7-azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride
• CAS No: 2306272-85-3
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 5107658
• PubChem ID: 155894273
• Update Time: 2026-03-03

7-methyl-7-azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Azaspiro[3.5]nonane-2-carboxylic acid, 7-methyl-, hydrochloride (1:1)
• 7-methyl-7-azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride
• MFCD31743826
• 2306272-85-3
• F98412
• 7-Methyl-7-azaspiro[3.5]nonane-2-carboxylic acid hydrochloride

• Inchi： 1S/C10H17NO2.ClH/c1-11-4-2-10(3-5-11)6-8(7-10)9(12)13;/h8H,2-7H2,1H3,(H,12,13);1H
• InChI Key： PRPHPASGPBBCGT-UHFFFAOYSA-N
• SMILES： C(C1CC2(CCN(C)CC2)C1)(=O)O.Cl

Computed Properties

• Exact Mass: 219.1026065g/mol
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 7-methyl-7-azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride

Professional Introduction to Compound with CAS No. 2306272-85-3 and Product Name: 7-methyl-7-azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride

Compound with the CAS number 2306272-85-3 and the product name 7-methyl-7-azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique spirocyclic structure and azacycloalkane moiety, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation.

The molecular framework of 7-methyl-7-azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride consists of a spirocyclic core, which is a hybrid of two rings connected by a single carbon atom. This spirocyclic arrangement imparts rigidity to the molecule, influencing its interactions with biological targets. The presence of an azacycloalkane ring introduces nitrogen atoms into the structure, which can participate in hydrogen bonding and other non-covalent interactions, crucial for binding to biological receptors.

Recent research has highlighted the significance of spirocyclic compounds in drug design due to their ability to exhibit high binding affinity and selectivity. The 7-methyl-7-azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride compound has been studied for its potential as a scaffold in the development of novel therapeutic agents. Its structural features make it an attractive candidate for modulating various biological pathways, including those involved in inflammation, pain, and neurological disorders.

In the realm of medicinal chemistry, the hydrochloride salt form of this compound plays a crucial role in enhancing its pharmacokinetic properties. The salt form improves solubility in aqueous solutions, facilitating easier administration and absorption in vivo. This is particularly important for oral formulations, where poor solubility can limit bioavailability and therapeutic efficacy.

Current research endeavors are focused on exploring the pharmacological profile of 7-methyl-7-azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride. Preliminary studies have demonstrated its potential as an inhibitor of certain enzymes and receptors implicated in chronic diseases. The spirocyclic core and azacycloalkane moiety are believed to contribute to its binding affinity by forming stable interactions with target proteins.

The compound's unique structural features also make it a valuable tool for computational chemistry studies. Molecular modeling techniques have been employed to predict its binding modes and interactions with biological targets. These studies provide insights into the compound's mechanism of action and help in designing derivatives with enhanced potency and selectivity.

One of the most promising applications of 7-methyl-7-azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride is in the treatment of neurological disorders. The ability of spirocyclic compounds to cross the blood-brain barrier makes them suitable candidates for central nervous system (CNS) drug development. Research is ongoing to evaluate its efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 7-methyl-7-azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. The synthesis pathway also emphasizes sustainability, with efforts to minimize waste and hazardous byproducts.

Future directions in research aim to explore the structural diversity of spirocyclic compounds like 7-methyl-7-azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride through combinatorial chemistry and library screening approaches. These efforts are expected to yield novel derivatives with improved pharmacological properties, expanding their therapeutic potential.

The hydrochloride salt form not only enhances solubility but also contributes to the stability of the compound under various storage conditions. This is crucial for ensuring long-term efficacy and shelf life, which are essential factors in pharmaceutical formulations.

In conclusion, 7-methyl-7-azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising applications in drug development. Ongoing research continues to uncover its potential as a therapeutic agent, particularly in treating neurological disorders and other chronic diseases.